Cas no 30414-09-6 (3-O-beta-D-Glucopyranoside-Desmethylwedelolatone)

• Product Name: 3-O-beta-D-Glucopyranoside-Desmethylwedelolatone
• CAS No: 30414-09-6
• MF: C₂₁H₁₈O₁₂
• MW: 462.360427379608
• CID: 2042080
• Update Time: 2025-04-21

3-O-beta-D-Glucopyranoside-Desmethylwedelolatone Chemical and Physical Properties

Names and Identifiers

• 3-O-beta-D-Glucopyranoside-Desmethylwedelolatone

• Inchi： 1S/C21H18O12/c22-5-13-16(26)17(27)18(28)21(33-13)30-6-1-10(25)15-12(2-6)32-20(29)14-7-3-8(23)9(24)4-11(7)31-19(14)15/h1-4,13,16-18,21-28H,5H2
• InChI Key： HKFFFIWYFPSUML-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OC2C=C3C(C4=C(C(O3)=O)C3C(=CC(=C(C=3)O)O)O4)=C(O)C=2)O1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• XLogP3: 0.021

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans